Cas no 95840-73-6 (2-Phenyl-1,4-butanediol)

• Product Name: 2-Phenyl-1,4-butanediol
• CAS No: 95840-73-6
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 751650
• PubChem ID: 12648498
• Update Time: 2024-03-01

2-Phenyl-1,4-butanediol Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 2-phenyl-, (R)-
• 2-Phenyl-1,4-butanediol
• 1,4-Butanediol, 2-phenyl-
• BVDKYMGISZDCIY-UHFFFAOYSA-N

• Inchi： 1S/C10H14O2/c11-7-6-10(8-12)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2
• InChI Key： BVDKYMGISZDCIY-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1)CCO

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives